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Compound of Interest

Compound Name: 2-(4-Ethylphenoxy)ethanamine

CAS No.: 67333-08-8

Cat. No.: B1634880

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the primary synthetic protocols for

2-(4-ethylphenoxy)ethanamine, a valuable amine derivative with potential applications in

medicinal chemistry and materials science. This document details two robust and widely

applicable synthetic strategies: the Williamson ether synthesis followed by nitrile reduction, and

the Gabriel synthesis. Each method is presented with a thorough discussion of the underlying

chemical principles, step-by-step experimental procedures, and guidance on purification and

characterization. The causality behind experimental choices is explained to provide

researchers with the necessary insights for procedural modifications and optimization. This

guide is intended to serve as a practical resource for chemists in research and development

settings.

Introduction
2-(4-Ethylphenoxy)ethanamine is a primary amine featuring a phenoxy ether linkage. The

unique combination of a flexible ethylamine side chain and a substituted aromatic ring makes it
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an attractive building block in the design of novel molecules with potential biological activity.

The synthesis of such compounds is of significant interest to researchers in drug discovery and

development. This guide focuses on providing detailed and reliable protocols for the

preparation of 2-(4-ethylphenoxy)ethanamine, enabling its accessibility for further research

and application.

Physicochemical Properties and Safety Information
A thorough understanding of the chemical properties and safety hazards associated with the

target molecule and its precursors is paramount for safe and effective laboratory practice.

Table 1: Physicochemical Data of Key Compounds

Compound
Molecular
Formula

Molar Mass (
g/mol )

Boiling Point
(°C)

Melting Point
(°C)

4-Ethylphenol C₈H₁₀O 122.16 218-219 42-45

2-

Chloroacetonitril

e

C₂H₂ClN 75.51 122-124 N/A

N-(2-

Bromoethyl)phth

alimide

C₁₀H₈BrNO₂ 254.08 N/A 81-84

2-(4-

Ethylphenoxy)eth

anamine

C₁₀H₁₅NO 165.23 Not Reported Not Reported

Safety Precautions:

4-Ethylphenol: Corrosive and harmful if swallowed or in contact with skin. Causes severe

skin burns and eye damage. Handle with appropriate personal protective equipment (PPE),

including gloves, lab coat, and eye protection.

2-Chloroacetonitrile: Toxic if swallowed, in contact with skin, or if inhaled. A lachrymator.

Work in a well-ventilated fume hood is mandatory.
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N-(2-Bromoethyl)phthalimide: Causes skin irritation and serious eye irritation. Avoid

inhalation of dust.

Lithium Aluminum Hydride (LiAlH₄): Highly flammable solid and reacts violently with water,

releasing flammable gases. Handle under an inert atmosphere (e.g., nitrogen or argon). All

glassware must be thoroughly dried before use.

Hydrazine Hydrate: Toxic, corrosive, and a suspected carcinogen. Handle with extreme care

in a fume hood, using appropriate PPE.

Phenoxyethanamine Derivatives: Many phenoxyethanamine derivatives are corrosive and

can cause severe skin burns and eye damage. It is prudent to handle the final product with

the same level of care. Always consult the Safety Data Sheet (SDS) for each chemical

before use.[1][2][3][4]

Synthetic Strategies
Two primary and reliable synthetic routes for the preparation of 2-(4-
ethylphenoxy)ethanamine are detailed below. The choice of method may depend on the

availability of starting materials, scale of the reaction, and safety considerations.

Method 1: Williamson Ether Synthesis and Subsequent
Nitrile Reduction
This two-step approach is a classic and versatile method. The first step involves the formation

of the ether linkage via a Williamson ether synthesis, followed by the reduction of the nitrile

group to the primary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis-of-2-4-ethylphenoxy-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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